Cas no 1261852-38-3 (3'-Fluoro-2'-Methylpropiophenone)

• Product Name: 3'-Fluoro-2'-Methylpropiophenone
• CAS No: 1261852-38-3
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• MDL: MFCD11617665
• CID: 4565837
• PubChem ID: 55269212
• Update Time: 2025-08-10

3'-Fluoro-2'-Methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2'-Methylpropiophenone
• 3-Fluoro-2-Methylpropiophenone(WXC00217)
• 1-Propanone, 1-(3-fluoro-2-methylphenyl)-
• 1-(3-fluoro-2-methylphenyl)propan-1-one
• A1-59209
• W10818
• AS-64266
• AKOS006316920
• 1261852-38-3

• MDL： MFCD11617665
• Inchi： 1S/C10H11FO/c1-3-10(12)8-5-4-6-9(11)7(8)2/h4-6H,3H2,1-2H3
• InChI Key： KMCVXXMXOUVNFE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1C)(=O)CC

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Fluoro-2'-Methylpropiophenone

Professional Introduction to 3'-Fluoro-2'-Methylpropiophenone (CAS No. 1261852-38-3)

3'-Fluoro-2'-Methylpropiophenone, with the chemical identifier CAS No. 1261852-38-3, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This molecule has garnered attention due to its versatile structural properties and potential applications in the development of novel therapeutic agents. The presence of both a fluoro substituent and a methyl group in its phenolic backbone imparts unique electronic and steric characteristics, making it a valuable intermediate in synthetic pathways.

The compound's molecular structure, characterized by a propiophenone core, facilitates various chemical transformations that are pivotal in medicinal chemistry. Specifically, the fluoro moiety enhances metabolic stability and binding affinity, which are critical factors in drug design. In contrast, the methyl group contributes to steric hindrance, influencing the compound's interactions with biological targets. These features make 3'-Fluoro-2'-Methylpropiophenone a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have highlighted the compound's potential as a building block for more complex molecules. Studies utilizing molecular modeling techniques have demonstrated that modifications around the propiophenone ring can lead to derivatives with enhanced pharmacological properties. For instance, researchers have explored its role in developing kinase inhibitors, where the fluoro substituent plays a crucial role in improving selectivity and potency.

In addition to its applications in small-molecule drug development, 3'-Fluoro-2'-Methylpropiophenone has shown promise in the synthesis of bioactive natural products. Its structural framework closely resembles several known pharmacophores, suggesting that it could serve as a precursor for novel compounds with therapeutic effects. For example, analogs of this molecule have been investigated for their potential antimicrobial and anti-inflammatory properties.

The synthesis of 3'-Fluoro-2'-Methylpropiophenone involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the Friedel-Crafts acylation followed by functional group transformations to introduce the fluoro and methyl groups. These synthetic strategies underscore the compound's importance as a versatile intermediate in organic chemistry laboratories.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to metabolic degradation. 3'-Fluoro-2'-Methylpropiophenone exemplifies this trend, as its fluoro substituent is expected to enhance the stability and efficacy of any drug candidates derived from it.

Current research is also exploring the use of 3'-Fluoro-2'-Methylpropiophenone in combinatorial chemistry libraries. By diversifying its structural derivatives through automated synthesis platforms, scientists aim to identify new lead compounds with optimized properties. This approach leverages the compound's flexibility as a scaffold for generating libraries of diverse molecules for high-throughput screening.

The impact of this compound extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in fluorinated intermediates due to their commercial value. The demand for such compounds is driven by their ability to enhance drug performance, leading to more effective treatments for various diseases.

In conclusion, 3'-Fluoro-2'-Methylpropiophenone (CAS No. 1261852-38-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable tool for developing new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in drug discovery and development.